Cas no 1311569-30-8 ((R)-9-methyl-6-oxo-6,7,8,9-tetrahydropyrido[3',2':4,5]pyrrolo[1,2-a]pyrazine-2-carboxylic acid)

• Product Name: (R)-9-methyl-6-oxo-6,7,8,9-tetrahydropyrido[3',2':4,5]pyrrolo[1,2-a]pyrazine-2-carboxylic acid
• CAS No: 1311569-30-8
• MF: C₁₂H₁₁N₃O₃
• MW: 245.234042406082
• MDL: MFCD32196967
• CID: 5188197
• Update Time: 2025-10-18

(R)-9-methyl-6-oxo-6,7,8,9-tetrahydropyrido[3',2':4,5]pyrrolo[1,2-a]pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (R)-9-methyl-6-oxo-6,7,8,9-tetrahydropyrido[3',2':4,5]pyrrolo[1,2-a]pyrazine-2-carboxylic acid
• V10291
• (9R)-9-Methyl-6-oxo-6,7,8,9-tetrahydropyrido[3',2':4,5]pyrrolo[1,2-a]pyrazine-2-carboxylic acid
• Pyrido[3',2':4,5]pyrrolo[1,2-a]pyrazine-2-carboxylic acid, 6,7,8,9-tetrahydro-9-methyl-6-oxo-, (9R)-

• MDL： MFCD32196967
• Inchi： 1S/C12H11N3O3/c1-6-5-13-11(16)9-4-7-2-3-8(12(17)18)14-10(7)15(6)9/h2-4,6H,5H2,1H3,(H,13,16)(H,17,18)/t6-/m1/s1
• InChI Key： RLCPACPFZMIYKO-ZCFIWIBFSA-N
• SMILES： O=C1C2=CC3=CC=C(C(=O)O)N=C3N2[C@H](C)CN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 387
• XLogP3: 0.8
• Topological Polar Surface Area: 84.2

Additional information on (R)-9-methyl-6-oxo-6,7,8,9-tetrahydropyrido[3',2':4,5]pyrrolo[1,2-a]pyrazine-2-carboxylic acid

Introduction to (R)-9-methyl-6-oxo-6,7,8,9-tetrahydropyrido[3',2':4,5]pyrrolo[1,2-a]pyrazine-2-carboxylic acid (CAS No. 1311569-30-8)

(R)-9-methyl-6-oxo-6,7,8,9-tetrahydropyrido[3',2':4,5]pyrrolo[1,2-a]pyrazine-2-carboxylic acid (CAS No. 1311569-30-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrazines and is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C₁₇H₁₅N₃O₃, and it has a molecular weight of approximately 305.32 g/mol.

The (R)-9-methyl-6-oxo-6,7,8,9-tetrahydropyrido[3',2':4,5]pyrrolo[1,2-a]pyrazine-2-carboxylic acid molecule is notable for its chiral center at the 9-position, which imparts enantiomeric specificity to the compound. This enantiomeric purity is crucial for its biological activity and pharmacological properties. The compound's structure includes a pyrrolopyrazine core with a methyl group at the 9-position and a carboxylic acid moiety at the 2-position. The presence of these functional groups contributes to its potential as a therapeutic agent.

Recent research has focused on the biological activities of (R)-9-methyl-6-oxo-6,7,8,9-tetrahydropyrido[3',2':4,5]pyrrolo[1,2-a]pyrazine-2-carboxylic acid. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This suggests its potential use in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, (R)-9-methyl-6-oxo-6,7,8,9-tetrahydropyrido[3',2':4,5]pyrrolo[1,2-a]pyrazine-2-carboxylic acid has shown promising results in cancer research. A study conducted by researchers at the National Cancer Institute found that the compound selectively targets and induces apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK.

The synthesis of (R)-9-methyl-6-oxo-6,7,8,9-tetrahydropyrido[3',2':4,5]pyrrolo[1,2-a]pyrazine-2-carboxylic acid has been optimized through several synthetic routes. One notable method involves the condensation of an appropriately substituted pyrrole with a pyrazine derivative followed by cyclization and oxidation steps. The chiral purity of the final product is achieved through asymmetric synthesis techniques or chiral resolution methods.

The pharmacokinetic properties of (R)-9-methyl-6-oxo-6,7,8,9-tetrahydropyrido[3',2':4,5]pyrrolo[1,2-a]pyrazine-2-carboxylic acid have also been investigated. Studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile in animal models. This makes it an attractive candidate for further preclinical and clinical development.

In conclusion, (R)-9-methyl-6-oxo-6,7,8,9-tetrahydropyrido[3',2':4,5]pyrrolo[1,2-a]pyrazine-2-carboxylic acid (CAS No. 1311569-30-8) is a promising compound with significant potential in both anti-inflammatory and anti-cancer therapies. Its unique structural features and biological activities make it an important focus for ongoing research in medicinal chemistry and pharmaceutical development. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic potential, this compound may play a crucial role in advancing treatments for various diseases.